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Physical Characteristics and Solubility

The table below summarizes the fundamental physical properties and solubility profile of veratraldehyde

for easy reference.

Property Specification Source / Conditions

Chemical Names 3,4-Dimethoxybenzaldehyde;
Methylvanillin; Veratric aldehyde

[1] [2]

CAS Number 120-14-9 [1] [3]

Molecular
Formula

C₉H₁₀O₃ [1] [3]

Molecular Weight 166.17-166.18 g·mol⁻¹ [1] [4]

Appearance White to tan, peach, or blue-gray crystals or
fused solid; colorless to pale yellow lumps

[1] [5] [3]
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Property Specification Source / Conditions

Melting Point 40-46 °C The range is reported as 40-43°C
[1], 42-45°C [3], and 46°C for

distilled pure product [6].

Boiling Point 280-281 °C [3] [7]

Density 1.114 g/mL [1]

Solubility in
Water

Sparingly soluble; insoluble [2] [4]

Solubility in Polar
Solvents

Good solubility in Methanol, Ethanol,
DMSO (e.g., 33 mg/mL).

[2] [8] [4]

Solubility in Non-
Polar Solvents

Moderate solubility in hexane and

benzene; soluble in most organic solvents.

[1] [2]

Synthesis and Experimental Protocol

A standard laboratory-scale synthesis of veratraldehyde via the methylation of vanillin is detailed in

Organic Syntheses [6].
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Vanillin

Methylation with
Methyl Sulfate

Sodium Hydroxide Solution

Reaction Mixture

Check for
Acidic Reaction?

Make Alkaline with NaOH

Yes

Cool & Extract with Ether

No, make alkaline

Crude Veratraldehyde

Purification

Vacuum Distillation
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Pure Veratraldehyde
(m.p. 46°C)

Click to download full resolution via product page

Schematic of veratraldehyde synthesis from vanillin.

Procedure:

Reaction Setup: A mixture of 182 g (1.2 moles) of vanillin and 450 mL of boiling water is heated in a

3L three-necked flask on a steam bath. A hot sodium hydroxide solution (150 g NaOH diluted to 750
mL water) is prepared, and 360 mL of it is added to the flask [6].

Methylation: The flask is fitted with a reflux condenser, mechanical stirrer, and separatory funnel. 189
g of methyl sulfate is added gradually to maintain gentle ebullition. The mixture is heated for 45

minutes post-addition [6].
Cyclic Additions: The process involves alternating additions of 39 g methyl sulfate (making the

mixture acidic) and about 60 mL of the NaOH solution (making it alkaline) three more times. A total of
345 g of methyl sulfate is used. Finally, the mixture is made strongly alkaline with 150 mL of NaOH

and heated for another 20 minutes [6].
Isolation and Purification: The reaction mixture is cooled to 25°C with stirring. The veratraldehyde
is extracted with three 300 mL portions of ether. The combined ether extracts are dried over
anhydrous magnesium sulfate, and the ether is distilled off, yielding a slightly yellow oil that solidifies

(164-173 g, 82-87%, m.p. 43-44.5°C). For higher purity, the product can be distilled under reduced
pressure, yielding a product boiling at 153°C/8 mm and melting at 46°C [6].

> Safety Note: Methyl sulfate is highly toxic. This procedure must be carried out in a fume hood, and

ammonia should be kept on hand as a specific antidote [6].

Key Research Applications and Protocols

Lignin Peroxidase (LiP) Activity Assay

Veratraldehyde is a standard substrate for measuring LiP activity, a key enzyme in lignin biodegradation

[9].

Protocol: The activity is measured by monitoring the oxidation of 2 mM veratryl alcohol to
veratraldehyde in 0.1 M sodium tartrate buffer (pH 3.0), supplemented with 0.4 mM H₂O₂. The
formation of veratraldehyde is tracked by the increase in absorbance at 310 nm. One unit of enzyme
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activity is defined as the amount of enzyme required to produce 1 μmol of veratraldehyde per minute

[9].

Antibacterial and Motility Inhibition Assay

Research indicates veratraldehyde has antibacterial activity and can inhibit bacterial motility [4].

Protocol: In a study against Pseudomonas aeruginosa, veratraldehyde at 200 µg/mL significantly
inhibited swimming, twitching, and swarming motility. The compound targets the PilY1 protein.

Antibacterial activity is typically assessed using standard minimum inhibitory concentration (MIC)
assays [4].

Repellency Bioassay

Veratraldehyde exhibits repellent effects against arthropods [4].

Protocol: In a study on ticks (Haemaphysalis longicornis nymphs), veratraldehyde was tested at

concentrations of 0.01-0.09 mg/cm². Repellency was observed over 1-5 hours, showing 48% to 100%
effectiveness. These bioassays are usually conducted in controlled laboratory settings using specific

application areas and monitoring insect behavior [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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